![molecular formula C9H15F2NO4 B13609666 4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid](/img/structure/B13609666.png)
4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid
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Overview
Description
4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid is a chemical compound with the molecular formula C10H16F2NO4. It is a derivative of butyric acid, featuring a tert-butoxycarbonyl (Boc) protecting group and two fluorine atoms. This compound is of interest in various fields of scientific research due to its unique structural properties and reactivity .
Preparation Methods
The synthesis of 4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid typically involves the following steps:
Starting Materials: The synthesis begins with commercially available tert-butoxycarbonyl-protected amino acids.
Reaction Conditions: The tert-butoxycarbonyl-protected amino acids are subjected to fluorination reactions under controlled conditions to introduce the difluoro groups.
Industrial Production: Industrial production methods may involve the use of specialized fluorinating agents and catalysts to ensure high yield and purity of the final product.
Chemical Reactions Analysis
4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine-substituted carbon atoms.
Common Reagents and Conditions: Typical reagents include bases, acids, and transition metal catalysts. Reaction conditions often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of fluorinated compounds.
Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid involves its interaction with specific molecular targets:
Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, affecting their activity and function.
Pathways Involved: The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, and alteration of protein-protein interactions.
Comparison with Similar Compounds
4-tert-Butoxycarbonylamino-2,2-difluoro-butyric acid can be compared with other similar compounds:
Similar Compounds: Examples include other Boc-protected amino acids and fluorinated butyric acid derivatives.
Properties
Molecular Formula |
C9H15F2NO4 |
---|---|
Molecular Weight |
239.22 g/mol |
IUPAC Name |
2,2-difluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
InChI |
InChI=1S/C9H15F2NO4/c1-8(2,3)16-7(15)12-5-4-9(10,11)6(13)14/h4-5H2,1-3H3,(H,12,15)(H,13,14) |
InChI Key |
JMHKYNHCPLWQGE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC(C(=O)O)(F)F |
Origin of Product |
United States |
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